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Compound of Interest

Compound Name:
Succinic acid-mono-N-

phenylsulfonylamide

Cat. No.: B561288 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

succinic acid-mono-N-phenylsulfonylamide, a compound for which a specific Safety Data

Sheet (SDS) is not readily available. The following procedures are based on the chemical

properties of its constituent functional groups—a carboxylic acid and a sulfonamide—and

general principles of hazardous waste management.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedure, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and to ensure

compliance with local, state, and federal regulations. The following are general best practices

for handling succinic acid-mono-N-phenylsulfonylamide waste.

Personal Protective Equipment (PPE):

When handling succinic acid-mono-N-phenylsulfonylamide for disposal, all personnel

should wear the following minimum PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.
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Body Protection: A standard laboratory coat.

Waste Characterization:

In the absence of a specific SDS, succinic acid-mono-N-phenylsulfonylamide should be

treated as hazardous waste. This conservative approach is recommended due to the presence

of the acidic succinic acid moiety and the bioactive sulfonamide group. According to the

Environmental Protection Agency (EPA), a waste is considered hazardous if it exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed as a

hazardous waste.[1][2][3] Due to its acidic nature, this compound could be classified as

corrosive (D002) if its pH in aqueous solution is ≤ 2.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of succinic acid-mono-N-phenylsulfonylamide is to

collect it for pickup by a licensed hazardous waste disposal company. Do not discharge this

chemical to the sewer or dispose of it in regular trash.[4][5][6]

Experimental Protocol for Waste Collection:

Container Selection: Obtain a designated, leak-proof, and chemically compatible waste

container. The container should be in good condition and have a secure screw-top cap.[6]

Labeling: Affix a "Hazardous Waste" label to the container.[7] The label must include:

The words "Hazardous Waste."

The full chemical name: "Succinic acid-mono-N-phenylsulfonylamide." Avoid using

abbreviations or chemical formulas.

The date when waste was first added to the container (accumulation start date).

An indication of the hazards (e.g., "Corrosive," "Irritant").

Segregation: Store the waste container in a designated satellite accumulation area (SAA)

within the laboratory.[8] Ensure that it is segregated from incompatible materials, such as

bases and strong oxidizing agents, to prevent any adverse reactions.[8][9]
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Accumulation: Add waste succinic acid-mono-N-phenylsulfonylamide to the container as

it is generated. Keep the container securely closed at all times, except when adding waste.

[4][6]

Request for Pickup: Once the container is full, or before the regulatory accumulation time

limit is reached, submit a waste collection request to your institution's EHS department.[6]

Quantitative Data for Disposal
While specific quantitative data for the disposal of succinic acid-mono-N-
phenylsulfonylamide is not available, the following table outlines the general parameters that

should be considered and determined in consultation with your institution's EHS department.

Parameter Guideline
Regulatory Citation
(Example)

Waste Code
Likely D002 (Corrosive) if pH ≤

2. To be confirmed by testing.
40 CFR §261.22[1]

pH of Waste Stream

Must be between 5.5 and 10.5

for drain disposal (NOT

recommended for this

compound).

Varies by municipality.[5]

Satellite Accumulation Time

Limit

Typically up to one year,

provided the volume limits are

not exceeded.

40 CFR §262.15

Maximum Accumulation

Volume

55 gallons for most hazardous

waste; 1 quart for acutely toxic

(P-listed) waste.[4]

40 CFR §262.15

Disposal Workflow
The logical flow of the disposal process for succinic acid-mono-N-phenylsulfonylamide is

illustrated in the diagram below. This workflow ensures that the waste is handled safely and in

compliance with standard laboratory procedures from the point of generation to its final

disposal.
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Disposal workflow for succinic acid-mono-N-phenylsulfonylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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